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Compound of Interest

Compound Name: Pyrene-d10

Cat. No.: B026445 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling of Pyrene-d10, including operational and disposal plans to support your critical

work.

Pyrene-d10, a deuterated analog of pyrene, is a valuable tool in various spectroscopic and

environmental studies, particularly in the quantitative analysis of polycyclic aromatic

hydrocarbons (PAHs).[1] However, its handling requires strict adherence to safety protocols to

mitigate potential hazards.

Hazard Identification and Classification
Pyrene-d10 is classified as a hazardous substance with several key warnings.[2][3]

Understanding these hazards is the first step in safe handling.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral pictogram Warning
H302: Harmful if

swallowed[2][3]

Skin

corrosion/irritation
pictogram Warning

H315: Causes skin

irritation[2][3]

Serious eye

damage/eye irritation
pictogram Warning

H319: Causes serious

eye irritation[2][3]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

pictogram Warning

H335: May cause

respiratory irritation[2]

[3]

Hazardous to the

aquatic environment,

long-term hazard

pictogram Warning

H410: Very toxic to

aquatic life with long

lasting effects[4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is your primary defense against exposure. The

following PPE is mandatory when handling Pyrene-d10.
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Protection Type Equipment Specification Purpose

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved.[2]

To prevent eye irritation from

dust or splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

[2]

To prevent skin contact and

irritation.[2] Use proper glove

removal technique to avoid

contaminating hands.[2]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[2]

To prevent respiratory tract

irritation from inhaling dust.[2]

Body Protection
Laboratory coat or impervious

clothing.[4]

To protect skin and clothing

from contamination.

Safe Handling Protocol
Adherence to a strict, step-by-step protocol is crucial for minimizing risk during the handling of

Pyrene-d10.

1. Preparation:

Ensure you are in a well-ventilated area, preferably within a chemical fume hood.[2]

Confirm that a safety shower and eye wash station are accessible.[4]

Don all required personal protective equipment (PPE) as detailed in the table above.

Inspect gloves for any signs of damage before use.[2]

2. Handling the Compound:
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Avoid the formation of dust and aerosols.[2]

If weighing the solid, do so carefully to minimize dust generation.

Avoid all contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.

3. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Clean all contaminated surfaces and equipment.[4]

Store Pyrene-d10 in a tightly closed container in a dry and well-ventilated place.[2]

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to ensure safety and

environmental protection.

1. Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.[2]

Wear appropriate PPE, including respiratory protection.[2]

Avoid breathing dust, vapors, mist, or gas.[2]

Without creating dust, pick up and arrange for disposal.[2]

Sweep up and shovel the spilled material.[2]

Collect the material in a suitable, closed container for disposal.[2]

2. Waste Disposal:
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Dispose of Pyrene-d10 and any contaminated materials as hazardous waste.[2]

Contact a licensed professional waste disposal service.[2]

Do not allow the product to enter drains, as it is very toxic to aquatic life.[4][5]

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[2]

Safe Handling and Disposal Workflow for Pyrene-
d10
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Caption: Workflow for the safe handling and disposal of Pyrene-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

